Cas no 859074-81-0 (1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone)
1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone
- 1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethan-1-one
- 859074-81-0
-
- Inchi: 1S/C9H12BrNO/c1-4-7-8(6(3)12)5(2)11-9(7)10/h11H,4H2,1-3H3
- InChI Key: QWTRBOQNKDTABP-UHFFFAOYSA-N
- SMILES: BrC1=C(CC)C(C(C)=O)=C(C)N1
Computed Properties
- Exact Mass: 229.01023Da
- Monoisotopic Mass: 229.01023Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 32.9Ų
1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664730-1g |
1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethan-1-one |
859074-81-0 | 98% | 1g |
¥12621.00 | 2024-07-28 |
1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone
1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone: A Comprehensive Overview
The compound 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone (CAS No. 859074-81-0) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule's structure features a pyrrole ring substituted with bromine, ethyl, and methyl groups, along with an ethanone substituent, making it a highly functionalized compound.
Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The bromine substitution at the 5-position of the pyrrole ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. Similarly, the ethyl and methyl groups at positions 4 and 2, respectively, contribute to the molecule's steric bulk and hydrophobicity, which are critical factors in drug design.
The ethanone group attached to the pyrrole ring further enhances the compound's versatility. This group can participate in various chemical reactions, such as nucleophilic additions or enolate formations, making it a valuable building block for synthesizing more complex molecules. Recent research has explored the use of 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone as an intermediate in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer activities.
From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution or coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired stereochemical outcome. For instance, a recent study demonstrated the successful synthesis of this compound using a palladium-catalyzed cross-coupling reaction, which offers high yields and excellent selectivity.
The chemical properties of 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone make it an attractive candidate for further exploration in drug discovery programs. Its ability to act as both an electrophilic and nucleophilic partner in reactions underscores its utility in medicinal chemistry. Additionally, its structural features suggest potential applications in agrochemicals and materials science.
In conclusion, 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone (CAS No. 859074-81-0) is a versatile organic compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive compounds. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.
859074-81-0 (1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)